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A Comparative Analysis of Dimensional Stability
in Cavex Alginates
For researchers, scientists, and professionals in drug development, the dimensional stability of

impression materials is a critical factor for precision and reproducibility. This guide provides a

comparative study of various Cavex alginate impression materials, summarizing key

performance data and outlining the experimental protocols used for their evaluation.

Alginate impression materials are widely used in dentistry and other fields requiring accurate

replicas of three-dimensional objects. A key performance characteristic of these materials is

their dimensional stability over time, as any change can compromise the accuracy of the final

model. Cavex Holland B.V. offers a range of alginate products, each with specific properties.

This guide focuses on a comparative analysis of their dimensional stability.

Comparative Performance Data
The dimensional stability of different Cavex alginates has been evaluated in several studies.

The following table summarizes the available quantitative data on the dimensional changes of
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these materials over time. It is important to note that the data is compiled from different studies

that may have employed varied methodologies, storage conditions, and measurement

techniques.
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Alginate
Product

Time Interval
Dimensional
Change (%)

Storage
Conditions

Source

Cavex CA37 Immediate Baseline - [1][2]

1 hour

No significant

difference from

immediate

- [1][2]

24 hours

Shrinkage to

46.99 (from

47.07)

Not specified [1]

120 hours

Shrinkage to

46.63 (from

47.07)

Not specified [1]

30 minutes (post-

disinfection)
Minimal change

Immersion in

Sodium

Hypochlorite

[3]

Cavex

ColorChange
Up to 96 hours

No statistically

significant

difference

Not specified [4]

Up to 9 days

Claimed

dimensional

stability

Ideal conditions

in a sealed bag
[5][6]

Cavex Cream

Alginate

Immediate (post-

disinfection)

Most stable

among tested

Immersion in

Sodium

Hypochlorite

[3]

Cavex

Orthotrace
2 days

Claimed

dimensional

stability

Not specified [7]

Cavex

Impressional
2 days

Claimed

dimensional

stability

Not specified [7]
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Note: Direct comparison between all alginates is challenging due to the varied nature of the

cited studies. For instance, some studies measured linear dimensional changes, while others

assessed weight changes as an indicator of stability.[8] The storage conditions, such as being

in a humidor or a sealed plastic bag, also significantly impact the results.

One study concluded that impressions made with Cavex CA37 should be poured immediately

to ensure optimal dimensional stability.[2] In contrast, another study suggested that Cavex
ColorChange can be poured up to 96 hours after taking the impression without significant

dimensional changes.[4] For Cavex Cream Alginate, immediate pouring after disinfection is

recommended for the highest stability.[3] Cavex states that Cavex Impressional and Cavex
Orthotrace have a dimensional stability of up to two days.[7]

Experimental Protocols
The evaluation of dimensional stability in dental alginates is typically governed by standards

such as the American Dental Association (ADA) Specification No. 18 and ISO 21563. The

general methodology employed in the cited studies is as follows:

Specimen Preparation:
A standardized stainless steel mold with precise dimensions, often containing engraved lines

or reference points, is used.

The alginate is mixed according to the manufacturer's instructions regarding the powder-to-

water ratio and mixing time.

The mixed alginate is placed in the mold to create an impression.

Storage Conditions:
After setting, the alginate impressions are stored under controlled conditions. Common

storage methods include:

A humidor with 100% relative humidity.

Wrapped in a damp paper towel and sealed in a plastic bag.

Left in ambient air (less common for hydrocolloids).
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The temperature is typically maintained at room temperature (around 23°C).

Measurement of Dimensional Change:
Measurements of the distances between the reference points on the alginate impression are

taken at specified time intervals (e.g., immediately after setting, 1 hour, 24 hours, 48 hours,

etc.).

A traveling microscope or a digital scanner is often used for precise measurements.

The percentage of dimensional change is calculated by comparing the measurements at

each time interval to the baseline measurement.

Disinfection Protocol (if applicable):
For studies evaluating the effect of disinfection, the impressions are immersed in a

disinfectant solution (e.g., 1:10 sodium hypochlorite) for a specified duration as

recommended by the manufacturer.

The dimensional stability is then assessed following the disinfection process.

Experimental Workflow Diagram
The following diagram illustrates the typical workflow for assessing the dimensional stability of

alginate impression materials.
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Caption: Experimental workflow for dimensional stability testing of Cavex alginates.
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In conclusion, the choice of a Cavex alginate should be guided by the specific requirements of

the application, particularly the acceptable time delay between making the impression and

pouring the cast. While some Cavex alginates, like ColorChange, are formulated for extended

dimensional stability, others, such as CA37 and Cream Alginate, perform optimally with

immediate pouring.[2][3][4] It is crucial for users to adhere to the manufacturer's instructions for

storage to achieve the best results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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